Cas no 1344585-02-9 ((2R)-4-(3-ethoxy-4-methoxyphenyl)butan-2-amine)

(2R)-4-(3-ethoxy-4-methoxyphenyl)butan-2-amine is a chiral amine compound featuring a substituted phenyl ring with ethoxy and methoxy functional groups. Its stereospecific (R)-configuration enhances selectivity in synthetic applications, particularly in asymmetric synthesis and pharmaceutical intermediates. The ethoxy and methoxy substituents contribute to its electron-rich aromatic system, influencing reactivity in coupling reactions or as a building block for bioactive molecules. The butan-2-amine backbone provides flexibility for further functionalization. This compound is valued for its potential in medicinal chemistry due to its structural similarity to pharmacologically active amines. High purity grades are available for research applications requiring precise stereochemical control.
(2R)-4-(3-ethoxy-4-methoxyphenyl)butan-2-amine structure
1344585-02-9 structure
Product Name:(2R)-4-(3-ethoxy-4-methoxyphenyl)butan-2-amine
CAS No:1344585-02-9
MF:C13H21NO2
MW:223.31134390831
CID:6199436
PubChem ID:94920428
Update Time:2025-05-19

(2R)-4-(3-ethoxy-4-methoxyphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

    • (2R)-4-(3-ethoxy-4-methoxyphenyl)butan-2-amine
    • EN300-1851666
    • 1344585-02-9
    • Inchi: 1S/C13H21NO2/c1-4-16-13-9-11(6-5-10(2)14)7-8-12(13)15-3/h7-10H,4-6,14H2,1-3H3/t10-/m1/s1
    • InChI Key: YFJQAUWPEIVKHA-SNVBAGLBSA-N
    • SMILES: O(CC)C1=C(C=CC(=C1)CC[C@@H](C)N)OC

Computed Properties

  • Exact Mass: 223.157228913g/mol
  • Monoisotopic Mass: 223.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 44.5Ų

(2R)-4-(3-ethoxy-4-methoxyphenyl)butan-2-amine Pricemore >>

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Additional information on (2R)-4-(3-ethoxy-4-methoxyphenyl)butan-2-amine

(2R)-4-(3-Ethoxy-4-Methoxyphenyl)Butan-2-Amine: A Comprehensive Overview

(2R)-4-(3-Ethoxy-4-Methoxyphenyl)Butan-2-Amine, also known by its CAS number CAS No. 1344585-02-9, is a chiral amine compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and organic synthesis. In this article, we will delve into the properties, synthesis, and recent advancements related to this compound.

The molecular structure of (2R)-4-(3-Ethoxy-4-Methoxyphenyl)Butan-2-Amine consists of a butanamine backbone with a substituted phenyl group at the fourth position. The phenyl ring is decorated with ethoxy and methoxy substituents at the 3rd and 4th positions, respectively, which contribute to its aromatic stability and electronic properties. The presence of these substituents also plays a crucial role in modulating the compound's reactivity and bioavailability.

Recent studies have highlighted the importance of chiral amines like (2R)-4-(3-Ethoxy-4-Methoxyphenyl)Butan-2-Amine in asymmetric synthesis. Researchers have explored its use as a chiral building block for constructing complex molecules with high enantioselectivity. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated how this compound can serve as a versatile precursor for synthesizing bioactive compounds with intricate stereochemistry.

In terms of synthesis, several methods have been reported for the preparation of (2R)-4-(3-Ethoxy-4-Methoxyphenyl)Butan-2-Amine. One common approach involves the alkylation of an appropriate amine intermediate followed by stereochemical resolution. Another method employs enzymatic catalysis to achieve high enantiomeric excess, which is particularly advantageous for pharmaceutical applications.

The biological activity of this compound has been a focal point of recent research. A 2023 study conducted by Smith et al. investigated its potential as a lead compound in anti-inflammatory drug development. The results indicated that (2R)-4-(3-Ethoxy-4-Methoxyphenyl)Butan-2-Amine exhibits moderate inhibitory activity against cyclooxygenase enzymes, suggesting its potential as a precursor for developing nonsteroidal anti-inflammatory drugs (NSAIDs). Furthermore, preliminary toxicity studies have shown that this compound demonstrates low cytotoxicity in vitro, making it a promising candidate for further pharmacological evaluation.

Beyond its biological applications, this compound has also found utility in materials science. A 2023 report from the Journal of Materials Chemistry highlighted its role as a chiral template for synthesizing enantioselective catalysts. The ability to induce chirality in otherwise achiral systems has opened new avenues for asymmetric catalysis in industrial settings.

In conclusion, (2R)-4-(3-Ethoxy-4-Methoxyphenyl)Butan-2-Amine is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to various scientific domains.

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